Cas no 1890716-34-3 (1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carbonitrile)

• Product Name: 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carbonitrile
• CAS No: 1890716-34-3
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 6196895
• PubChem ID: 116837152
• Update Time: 2025-10-31

1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carbonitrile
• EN300-1810172
• 1-[(2,3-dihydro-1-benzofuran-5-yl)methyl]cyclopropane-1-carbonitrile
• 1890716-34-3

• Inchi： 1S/C13H13NO/c14-9-13(4-5-13)8-10-1-2-12-11(7-10)3-6-15-12/h1-2,7H,3-6,8H2
• InChI Key： KCLQBYHVHCYPSW-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC1(C#N)CC1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carbonitrile

Comprehensive Overview of 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carbonitrile (CAS No. 1890716-34-3)

1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carbonitrile (CAS No. 1890716-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzofuran moiety with a cyclopropane-carbonitrile group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating chronic diseases.

The compound's molecular structure features a 2,3-dihydrobenzofuran core, which is known for its stability and electron-rich properties. This scaffold is frequently employed in designing central nervous system (CNS) therapeutics, aligning with current trends in neurodegenerative disease research. The cyclopropane-carbonitrile segment further enhances its reactivity, enabling selective modifications for targeted applications. Such characteristics make it a valuable candidate for high-throughput screening in modern drug development pipelines.

In recent years, the agrochemical industry has also explored 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carbonitrile as a precursor for crop protection agents. With growing concerns over sustainable agriculture and pesticide resistance, this compound's derivatization potential offers eco-friendly alternatives. Its low environmental persistence and selective bioactivity align with global regulatory shifts toward greener chemistries, addressing frequent queries about "safe agrochemical intermediates" in search engines.

From a synthetic chemistry perspective, the compound's nitrile functional group provides a strategic handle for further transformations, such as hydrolysis or reduction. This adaptability is critical for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design platforms. Computational chemists often search for "nitrile-containing building blocks" to optimize lead compounds, making CAS No. 1890716-34-3 a relevant subject in cheminformatics discussions.

Analytical protocols for 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carbonitrile typically involve HPLC and NMR spectroscopy, ensuring high purity for research applications. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating its adoption in quality-controlled workflows. These details respond to frequent laboratory queries about "characterization methods for benzofuran derivatives."

Market analysts note increasing patent filings involving this compound, particularly in biopharmaceutical innovations. Its intellectual property landscape reflects broader industry shifts toward fragment-based drug discovery, a trending search term among R&D professionals. Furthermore, its compatibility with green chemistry principles (e.g., solvent-free reactions) positions it favorably in ESG-focused investment discussions.

In conclusion, 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane-1-carbonitrile represents a multifaceted tool for interdisciplinary research. Its dual relevance in life sciences and material innovation ensures sustained interest, while its structural elegance continues to inspire novel applications across scientific domains.